
maleonitrile safety data sheet (SDS) information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Maleonitrile

Cat. No.: B3058920 Get Quote

An In-depth Technical Guide to the Safety Data for Maleonitrile

This guide provides comprehensive safety information for maleonitrile (CAS No. 109-77-3),

also known as propanedinitrile or dicyanomethane.[1][2][3] It is intended for researchers,

scientists, and drug development professionals who handle this compound. Maleonitrile is a

versatile chemical intermediate used in the synthesis of pharmaceuticals, dyes, and other

advanced materials.[2][4] However, it is a highly toxic compound that requires strict safety

protocols.

Physical and Chemical Properties
Maleonitrile is a white to light yellow crystalline solid at room temperature.[1][5] Prolonged

storage may cause the color to change to yellow or dark brown without compromising its

quality.[2] It is soluble in water and polar organic solvents like ethanol and diethyl ether.[2][6]
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Property Value

Molecular Formula C₃H₂N₂[2][7]

Molecular Weight 66.06 g/mol [2][5][7]

Appearance Colorless crystals or white powder[2][5]

Melting Point 30-32 °C (86-90 °F)[7][8][9]

Boiling Point 218-220 °C (424-428 °F)[2][6][9]

Flash Point 112 °C (233.6 °F)[1][10]

Autoignition Temperature 365 °C (689 °F)[1][10]

Density 1.19 g/mL (at 20°C)[2]

Vapor Pressure 0.2 mmHg[2]

Vapor Density 2.3 (Air = 1)[2][5]

Water Solubility 133 g/L (at 20°C)[2]

pKa 11.2[2][4]

Hazard Identification and GHS Classification
Maleonitrile is classified as acutely toxic if swallowed, in contact with skin, or if inhaled.[3][11]

It is also very toxic to aquatic life with long-lasting effects.[7][11] Metabolism in the body can

release cyanide, leading to symptoms such as headache, dizziness, weakness, collapse,

unconsciousness, and potentially death.[5][12]
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Maleonitrile GHS Classification

Signal Word: Danger H301: Toxic if swallowed H311: Toxic in contact with skin H331: Toxic if inhaled H410: Very toxic to aquatic life
with long lasting effects

GHS Pictograms

☠ ☣

Click to download full resolution via product page

Caption: GHS Classification for Maleonitrile.

Precautionary Statements (Selected):[11][13]

P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.

P273: Avoid release to the environment.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
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P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicology
The primary toxic action of maleonitrile is related to its metabolism, which can release

cyanide.[8] This inhibits cellular respiration, leading to cytotoxic hypoxia. The central nervous

system and cardiovascular system are target organs.[7][14]

Route Species Value (LD50)

Oral Rat 14 mg/kg[15][16]

Oral Mouse 19 mg/kg[15]

Dermal Rat 350 mg/kg[15]

Routes of Exposure and Symptoms:

Inhalation: May be fatal.[7] Can cause severe respiratory irritation, coughing, and difficulty

breathing.[17] Systemic effects include headache, dizziness, weakness, confusion, and

convulsions.[14][18]

Skin Contact: Toxic if absorbed through the skin.[7][11] Causes skin irritation.[1][7]

Eye Contact: Causes eye irritation.[7][18]

Ingestion: May be fatal.[7][11] Can cause a burning sensation, nausea, and vomiting.[6][18]

Experimental Protocols:

Acute Oral Toxicity (Rat, LD50): The study resulting in an LD50 of 14 mg/kg was conducted

on both male and female rats. The substance was administered orally, and mortality was

observed to determine the dose lethal to 50% of the test population.[16]
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Skin Irritation (Rabbit): A study on rabbits indicated that maleonitrile causes mild skin

irritation after a 4-hour exposure.[7][16]
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Caption: Simplified metabolic pathway of maleonitrile.

Emergency Procedures
Immediate action is critical in the event of exposure. Ensure that medical personnel are aware

of the material involved and take precautions to protect themselves.[12]

First Aid Measures:
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First Aid Response

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air. Immediately remove
contaminated clothing.

Immediately flush eyes with
plenty of water for at least 15 min. Do NOT induce vomiting.

If not breathing, give
artificial respiration.

Get Immediate Medical Attention

Flush skin with plenty of
soap and water for at least 15 min. Occasionally lift eyelids. If conscious, rinse mouth and

give 2-4 cupfuls of water.

Click to download full resolution via product page

Caption: First aid workflow for maleonitrile exposure.

Firefighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7][13][18]

Hazards: Maleonitrile may burn but does not ignite readily.[18] However, poisonous gases,

including nitrogen oxides and hydrogen cyanide, are produced in a fire.[10][12][18]

Containers may explode when heated.[18]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand mode (MSHA/NIOSH approved) and full protective gear.[1][7]

Accidental Release Measures:
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Evacuate personnel not wearing protective equipment from the spill area.[18]

Wear appropriate PPE, including respiratory protection.[7] Avoid dust formation.[7][19]

Prevent the substance from entering drains.[7][19]

Sweep up the material and place it into a suitable, closed container for disposal as

hazardous waste.[1][7][18]

Ventilate and wash the area after cleanup is complete.[18]

Handling, Storage, and Personal Protection
Exposure Limits:

Organization Limit Value

NIOSH REL (10-hr TWA) 3 ppm (8 mg/m³)[14][18]

OSHA PEL None established[1][15]

Personal Protective Equipment (PPE):

 Required PPE for Maleonitrile

Respiratory Protection

Where risk assessment shows air-purifying respirators are appropriate use a full-face particle respirator type N100 (US) or type P3 (EN 143). [5]

Hand Protection

Wear appropriate chemical-resistant gloves. [2, 5]

Eye/Face Protection

Wear chemical safety goggles and a face shield. [1, 2]

Skin and Body Protection

Wear appropriate protective clothing to prevent skin exposure. [2, 5]

Facilities

Emergency eyewash fountains and safety showers should be available. [1]
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Caption: Personal Protective Equipment for handling maleonitrile.

Handling and Storage:
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Handling: Use only in a well-ventilated area or under a chemical fume hood.[1][17] Avoid

contact with skin, eyes, and clothing.[1] Minimize dust generation and accumulation.[1][17]

Wash hands thoroughly after handling.[1]

Storage: Store in a cool, dry, well-ventilated area.[1][17] Keep containers tightly closed.[1][7]

Store locked up.[13][17] Recommended storage temperature is 2-8 °C.[13]

Incompatible Materials: Avoid strong oxidizing agents, strong acids, strong bases, and strong

reducing agents.[1][7][20]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[1][7]

Reactivity: May polymerize violently if heated above 130°C (266°F) or on contact with strong

bases at lower temperatures.[5][6][8][14] May spontaneously explode if stored at 70-80°C.[5]

[8]

Hazardous Decomposition Products: When heated to decomposition, it emits toxic fumes of

nitrogen oxides (NOx) and hydrogen cyanide (CN-).[7][8][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://sds.chemtel.net/webclients/safariland/raw_materials/Malononitrile.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB2259712_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2259712.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2259712.aspx
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-MALONONITRILE-CASNO-109-77-4492A-EN.aspx
https://www.fishersci.dk/store/msds?partNumber=10264980&countryCode=DK&language=en
https://www.chemicalbook.com/msds/malononitrile.htm
https://www.cdc.gov/niosh/npg/npgd0378.html
https://en.wikipedia.org/wiki/Malononitrile
https://www.chemicalbook.com/msds/malononitrile.pdf
https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/malononitrile-EEB07B29-7C7F-4828-913F-61784F4A906A.pdf&str=3241
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1153.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/m1407?userType=undefined
https://research.uga.edu/docs/CSP1500/Malononitrile-109-77-3.docx
https://www.benchchem.com/product/b3058920#maleonitrile-safety-data-sheet-sds-information
https://www.benchchem.com/product/b3058920#maleonitrile-safety-data-sheet-sds-information
https://www.benchchem.com/product/b3058920#maleonitrile-safety-data-sheet-sds-information
https://www.benchchem.com/product/b3058920#maleonitrile-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3058920?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3058920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3058920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

